Cas no 159803-10-8 (5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one)

5-Fluoro-2,3-dihydro-1,2-benzothiazol-3-one is a fluorinated heterocyclic compound featuring a benzothiazolone core structure. This scaffold is of interest in medicinal and agrochemical research due to its potential as a bioactive intermediate. The incorporation of fluorine enhances metabolic stability and lipophilicity, which can improve pharmacokinetic properties. The compound’s rigid bicyclic framework offers synthetic versatility for further functionalization, making it valuable in the development of novel pharmaceuticals or crop protection agents. Its well-defined structure and high purity ensure reproducibility in research applications. The presence of both sulfur and nitrogen heteroatoms contributes to diverse reactivity, enabling its use in cross-coupling and cyclization reactions.

5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one structure

159803-10-8 structure

Product Name:5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one

CAS No:159803-10-8

MF:C₇H₄FNOS

MW:169.18

CID:5090243

PubChem ID:480271

Update Time:2025-06-07

5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1,2-benzisothiazol-3(2H)-one
- 5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
- Inchi： 1S/C7H4FNOS/c8-4-1-2-6-5(3-4)7(10)9-11-6/h1-3H,(H,9,10)
- InChI Key： YQPCUKYPWPUJHS-UHFFFAOYSA-N
- SMILES： C1C(F)=CC=C2SNC(=O)C=12

5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1117686-0.05g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	0.05g	$329.0	2023-10-27
Enamine	EN300-1117686-0.1g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	0.1g	$491.0	2023-10-27
Enamine	EN300-1117686-0.25g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	0.25g	$701.0	2023-10-27
Enamine	EN300-1117686-0.5g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	0.5g	$1103.0	2023-10-27
Enamine	EN300-1117686-1.0g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	1g	$1414.0	2023-05-23
Enamine	EN300-1117686-2.5g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	2.5g	$2771.0	2023-10-27
Enamine	EN300-1117686-5.0g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	5g	$4102.0	2023-05-23
Enamine	EN300-1117686-10.0g	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	10g	$6082.0	2023-05-23
Aaron	AR020LOS-50mg	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	50mg	$478.00	2025-02-14
Aaron	AR020LOS-100mg	5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one	159803-10-8	95%	100mg	$701.00	2025-02-14